Cas no 2172091-88-0 (1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172091-88-0
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5567164
• PubChem ID: 165596285
• Update Time: 2025-05-22

1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594563
• 2172091-88-0

• Inchi： 1S/C9H15N3O2/c1-3-9-8(7-13)10-11-12(9)5-6-14-4-2/h7H,3-6H2,1-2H3
• InChI Key： KGQWZASLGNVJIG-UHFFFAOYSA-N
• SMILES： O(CC)CCN1C(=C(C=O)N=N1)CC

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57Ų

Additional information on 1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde

Research Brief on 1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172091-88-0)

1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172091-88-0) is a novel triazole-based compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, chemical probes, and material science. The presence of both the triazole ring and the aldehyde functional group makes it a versatile intermediate for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and characterization of 1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde, highlighting its potential as a building block for more complex molecules. The compound's ability to participate in click chemistry reactions, particularly through its triazole moiety, has been extensively explored. This property is particularly valuable in the development of targeted drug delivery systems and bioconjugation strategies, where precise and efficient coupling reactions are essential.

In the context of medicinal chemistry, preliminary investigations have demonstrated that 1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of new anti-inflammatory agents. However, further in vitro and in vivo studies are required to fully elucidate its pharmacological profile and therapeutic potential.

The compound's physicochemical properties, such as solubility, stability, and reactivity, have also been a subject of recent research. Studies indicate that 1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde exhibits good solubility in common organic solvents, which facilitates its use in various synthetic applications. Additionally, its stability under physiological conditions is being investigated to assess its suitability for biomedical applications.

Despite the promising initial findings, several challenges remain in the development and application of 1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde. These include optimizing its synthetic route for large-scale production, improving its bioavailability, and minimizing potential off-target effects. Addressing these challenges will be critical for advancing this compound from the laboratory to clinical applications.

In conclusion, 1-(2-ethoxyethyl)-5-ethyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172091-88-0) represents a promising candidate in the field of chemical biology and medicinal chemistry. Its unique structural features and versatile reactivity make it a valuable tool for researchers exploring new therapeutic agents and chemical probes. Continued research efforts are expected to uncover additional applications and refine its potential in addressing unmet medical needs.